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Compound of Interest

Compound Name: Cesium methoxide

Cat. No.: B078613 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of cesium methoxide (CH₃CsO), a

strong base utilized in a variety of chemical syntheses. The document details its molecular

structure, physicochemical properties, and established experimental protocols for its synthesis

and application, with a particular focus on its utility for researchers, scientists, and

professionals in drug development.

Core Concepts: Molecular Formula and Structure
Cesium methoxide is an ionic compound with the molecular formula CH₃CsO.[1][2] It consists

of a cesium cation (Cs⁺) and a methoxide anion (CH₃O⁻). The chemical structure is

characterized by the ionic bond between these two components.

Key Identifiers:

Molecular Formula: CH₃CsO

SMILES: C[O-].[Cs+][1]

CAS Number: 13106-69-9[1][2][3]

Synonyms: Cesium methanolate, Caesiummethylat[1]
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The ionic nature of cesium methoxide dictates its high reactivity as a strong base in various

chemical transformations.

Ionic Structure of Cesium Methoxide
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Ionic structure of Cesium Methoxide.

Physicochemical and Quantitative Data
A summary of the key quantitative data for cesium methoxide is presented in the table below

for easy reference and comparison.
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Property Value Reference

Molecular Weight 163.939 g/mol [1][2]

Exact Mass 163.92384167 Da [1]

Physical Description White solid [4]

CAS Number 13106-69-9 [1][2][3]

Experimental Protocols
Detailed methodologies for the synthesis of anhydrous cesium methoxide and its subsequent

use in the preparation of other anhydrous cesium salts are outlined below. These protocols are

critical for ensuring the purity and reactivity of the resulting compounds.

Synthesis of Anhydrous Cesium Methoxide
This protocol details the preparation of anhydrous cesium methoxide from cesium metal and

dry methanol.[4]

Materials and Apparatus:

Cesium metal

Dry heptane

Dry methanol

Pyrex glass vessel with a Teflon-FEP valve

Pyrex glass vacuum line

Glove box with a dry argon atmosphere

Procedure:

In a dry box, place 1.32 g (10.00 mmol) of cesium metal into a Pyrex glass vessel equipped

with a Teflon-FEP valve.
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Connect the vessel to a Pyrex glass vacuum line.

Condense 10 mL of dry heptane and 0.5 mL of dry methanol into the vessel at -196 °C.

Allow the reaction mixture to warm to 20 °C. Vigorous gas evolution (H₂) will be observed as

the solvent melts.

After the initial gas evolution subsides, pump off the volatile products (H₂) at -196 °C.

Condense an additional 0.5 mL of dry methanol into the vessel.

Repeat steps 5 and 6 until all the cesium metal has reacted.

Remove all volatile compounds at 25 °C under vacuum to yield 1.49 g (10.00 mmol) of a

white solid, which is pure, anhydrous cesium methoxide.
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Workflow for Synthesis of Anhydrous Cesium Methoxide
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Synthesis of Anhydrous Cesium Methoxide.
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General Procedure for the Synthesis of Anhydrous
Cesium Salts
Cesium methoxide serves as a valuable reagent for the synthesis of other anhydrous cesium

salts from their corresponding ammonium salts.[4]

Materials:

Cesium methoxide

Ammonium salt (e.g., ammonium dinitramide, ammonium perchlorate, ammonium chloride,

ammonium acetate)

Dry methanol

Procedure:

Prepare a solution of cesium methoxide (164 mg, 1.00 mmol) in 5 mL of dry methanol.

Prepare a solution of the corresponding ammonium salt (1.00 mmol) in 5 mL of dry

methanol.

Add the cesium methoxide solution to the ammonium salt solution at the desired

temperature. For highly oxidative salts like ammonium dinitramide and ammonium

perchlorate, conduct the reaction at -40 °C and -50 °C, respectively, to prevent solvent

degradation.

For salts like perchlorate, chloride, and dinitramide, a white precipitate of the cesium salt will

form immediately.

The product can be isolated by filtration after concentrating the solution, or the entire

reaction mixture can be pumped to dryness at 25 °C.

The by-products, ammonia and methanol, are volatile and easily removed.

If necessary, the crude product can be purified by recrystallization from methanol.
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Reaction Pathway for Anhydrous Cesium Salt Synthesis
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Synthesis of anhydrous cesium salts.

Applications in Chemical Synthesis
Cesium methoxide is a potent nucleophile and a strong base, making it a valuable reagent in

organic synthesis. Its high reactivity is leveraged in various transformations, including the

preparation of anhydrous salts as detailed above.

While direct involvement in biological signaling pathways is not a characteristic of cesium
methoxide, its role in the synthesis of complex organic molecules can be crucial for the

preparation of novel drug candidates and intermediates. For instance, alkali metal alkoxides

are fundamental in deprotonation and nucleophilic substitution reactions, which are

cornerstone transformations in medicinal chemistry. The use of cesium, in particular, can offer

unique reactivity and selectivity profiles compared to lighter alkali metals due to its lower

electronegativity and the softer nature of the cesium cation.[5]

Furthermore, cesium-promoted catalysts are investigated for various industrial processes,

including methanol synthesis, which highlights the broader impact of cesium compounds in

catalysis and chemical manufacturing.[6]

Conclusion
Cesium methoxide is a highly reactive and useful compound for specialized chemical

syntheses. This guide provides the foundational knowledge of its structure, properties, and

handling, along with detailed experimental protocols to aid researchers in its effective and safe
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utilization. The provided diagrams and data tables are intended to serve as a quick and

accessible reference for laboratory work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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